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Compound of Interest

Compound Name: Octafluoroadipic acid

CAS No.: 336-08-3

Cat. No.: B1294946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound
Octafluoroadipic acid (C₆H₂F₈O₄), also known as perfluoroadipic acid, is a dicarboxylic acid

characterized by a six-carbon chain where eight hydrogen atoms have been substituted with

fluorine atoms.[1][2] This high degree of fluorination imparts unique chemical and physical

properties, including increased acidity and stability.[3] It typically appears as a white to almost

white crystalline powder.[2][4] While its unique properties make it a valuable compound in

various research and development applications, including the synthesis of polymers and

pharmaceuticals, its handling requires a thorough understanding of its potential hazards and

the implementation of rigorous safety protocols.[2] This guide provides a comprehensive

overview of the health and safety information pertinent to the handling of octafluoroadipic
acid in a laboratory setting.

Section 1: Hazard Identification and Risk
Assessment
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Octafluoroadipic acid is classified as a hazardous substance, primarily due to its corrosive

and irritant properties. A thorough risk assessment should be conducted before any handling of

this compound.

Primary Hazards
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), octafluoroadipic acid is associated with the following hazard statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]

Some sources also indicate that it can cause burns and corrosive injuries to the upper

respiratory tract upon inhalation.[1][4]

Toxicological Profile: A Mechanistic Perspective
While specific toxicological data such as LD50 (median lethal dose) for octafluoroadipic acid
is not readily available, data for the non-fluorinated analogue, adipic acid, shows a relatively

low acute oral toxicity in animal studies (LD50 > 11 g/kg in rats).[5] However, the primary

concern with octafluoroadipic acid is its local corrosive and irritant effects, which are

significantly influenced by its acidic nature and the presence of fluorine.

Skin and Eye Irritation: The irritant and corrosive effects of octafluoroadipic acid are

primarily due to its acidic nature.[6] Acids cause tissue damage by denaturing proteins

through a process of coagulation necrosis.[7] This leads to the formation of an eschar (a dry,

dark scab or falling away of dead skin), which can limit the depth of penetration of the acid.

[7] In the eye, this can manifest as a "ground-glass" appearance of the cornea.[7] While

generally less penetrating than alkali burns, acidic burns can still cause severe pain and

damage.[7] The presence of the highly electronegative fluorine atoms in octafluoroadipic
acid can increase its acidity compared to non-fluorinated counterparts, potentially enhancing

its irritant properties.
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Respiratory Irritation: As a solid powder, octafluoroadipic acid can be easily aerosolized,

leading to inhalation. The acidic nature of the particles can irritate the mucous membranes of

the respiratory tract, causing symptoms such as coughing and sneezing.[8]

Chemical Reactivity and Associated Hazards
Incompatibility with Strong Bases: Octafluoroadipic acid is incompatible with strong bases.

[4][6] The reaction is a neutralization that can be highly exothermic, generating significant

heat.[8] This can cause the mixture to boil and splatter, creating a risk of thermal and

chemical burns.

Thermal Decomposition: While stable under normal conditions, at elevated temperatures,

octafluoroadipic acid can decompose. Hazardous decomposition products include carbon

monoxide, carbon dioxide, and hydrogen fluoride.[5][9] Hydrogen fluoride is a highly toxic

and corrosive gas.

Section 2: Safe Handling and Engineering Controls
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment (PPE), is essential for the safe handling of

octafluoroadipic acid.

Hierarchy of Controls
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Hierarchy of controls for managing exposure to hazardous chemicals.

Engineering Controls:

Ventilation: All handling of octafluoroadipic acid powder should be performed in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize the

inhalation of dust.[5]

Enclosure: For larger scale operations, the use of glove boxes or other enclosed systems

can provide a higher level of containment.
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Administrative Controls:

Standard Operating Procedures (SOPs): Detailed SOPs for the handling, storage, and

disposal of octafluoroadipic acid must be developed and strictly followed.

Training: All personnel handling the substance must receive comprehensive training on its

hazards, safe handling procedures, and emergency response.

Restricted Access: The area where octafluoroadipic acid is handled should be clearly

marked, and access should be restricted to authorized personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent direct contact with octafluoroadipic
acid.
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PPE Category Recommendation Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn in situations

with a higher risk of splashes

or dust generation.[5][10]

Protects against eye irritation

and serious eye damage from

dust or splashes.

Hand Protection

Chemically resistant gloves are

required. Butyl or neoprene

gloves are recommended for

handling organic acids.[10]

Nitrile gloves may offer some

protection for incidental

contact, but should be

changed immediately upon

contamination.

Prevents skin irritation and

potential burns upon direct

contact.

Body Protection

A laboratory coat should be

worn. For larger quantities or

when there is a significant risk

of contamination, a chemically

resistant apron or coveralls

should be used.

Protects the skin on the arms

and body from accidental

contact.

Respiratory Protection

For situations where dust

generation cannot be

adequately controlled by

engineering measures, a

NIOSH-approved respirator

with a particulate filter is

necessary.

Prevents respiratory tract

irritation from inhaled dust.

Section 3: Standard Operating Procedures
General Handling Protocol

Preparation:
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Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don the appropriate PPE.

Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood.

Use a spatula to handle the solid powder. Avoid creating dust.

If transferring to a solution, add the octafluoroadipic acid slowly to the solvent with

stirring. For aqueous solutions, always add the acid to water, never the other way around,

to dissipate any heat generated.[11]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the acid.

Properly label and store any unused material.

Remove and dispose of PPE in the designated waste stream.

Wash hands thoroughly with soap and water.

Storage
Store octafluoroadipic acid in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Segregate from incompatible materials, especially strong bases and oxidizing agents.[9]

Section 4: Emergency Procedures
Prompt and appropriate action is crucial in the event of an emergency involving

octafluoroadipic acid.
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Emergency Response Workflow
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Workflow for responding to an exposure or spill incident.

First Aid Measures
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[9]

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area with

plenty of soap and water.[6] If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Spill and Leak Procedures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably with an exhaust system.

Contain: Prevent the spread of the powder.

Clean-up:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a labeled container for disposal.

For larger spills, it may be appropriate to gently cover the spill with an inert absorbent

material before sweeping.

After the bulk of the material is removed, decontaminate the area with a mild soap and

water solution.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.

Section 5: Waste Disposal
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As a per- and polyfluoroalkyl substance (PFAS), the disposal of octafluoroadipic acid and its

contaminated waste requires special consideration due to the persistence of these compounds

in the environment.

Waste Characterization: All waste containing octafluoroadipic acid must be classified as

hazardous waste.

Disposal Methods:

Incineration: High-temperature incineration is a potential disposal method for PFAS-

containing waste. However, incomplete combustion can lead to the formation of other

hazardous byproducts.

Landfilling: If landfilling is the chosen method, it should be in a hazardous waste landfill

with appropriate liners and leachate collection systems to prevent environmental

contamination.[12]

Underground Injection: Deep-well injection is another potential disposal route for liquid

PFAS waste streams.[13]

Regulatory Compliance: Always consult with your institution's environmental health and

safety department and follow all local, state, and federal regulations for the disposal of PFAS

waste. The U.S. Environmental Protection Agency (EPA) provides interim guidance on the

destruction and disposal of PFAS.[13]

Conclusion
Octafluoroadipic acid is a valuable chemical for research and development, but its safe use is

paramount. By understanding its hazards, implementing robust engineering and administrative

controls, utilizing appropriate personal protective equipment, and adhering to established

protocols for handling, storage, and disposal, researchers can minimize the risks associated

with this compound. This guide serves as a foundational resource, and it is imperative that it is

supplemented with institution-specific training and a commitment to a strong safety culture in

the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 14 Tech Support

https://www.benchchem.com/product/b1294946?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

